Cas no 630125-82-5 (Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)-
• CAS No: 630125-82-5
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• CID: 1646486
• PubChem ID: 58659460
• Update Time: 2025-04-21

Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1-piperidinylmethyl)-3-(trifluoromethyl)-
• 3-trifluoromethyl-4-(piperidin-1-ylmethyl)-phenylamine
• SCHEMBL3166705
• AKOS019686174
• 630125-82-5
• DB-331461
• 3-trifluormethyl-4-(piperidin-1-ylmethyl)-phenylamine
• A1-63779
• 4-(piperidin-1-ylmethyl)-3-(trifluoromethyl)aniline

• Inchi： 1S/C13H17F3N2/c14-13(15,16)12-8-11(17)5-4-10(12)9-18-6-2-1-3-7-18/h4-5,8H,1-3,6-7,9,17H2
• InChI Key： JVTZNZGYUKUIIH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN1CCCCC1)N)(F)F

Computed Properties

• Exact Mass: 258.13451
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26